Cas no 2121512-50-1 (2-(2,3-Dichloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2,3-Dichloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2121512-50-1
• MF: C₁₃H₁₇BCl₂O₂
• MW: 286.989882230759
• MDL: MFCD29088283
• CID: 5078959
• Update Time: 2026-03-01

2-(2,3-Dichloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dichloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• D86544

• MDL： MFCD29088283
• Inchi： 1S/C13H17BCl2O2/c1-8-6-7-9(11(16)10(8)15)14-17-12(2,3)13(4,5)18-14/h6-7H,1-5H3
• InChI Key： CKDGSIFTHVOKOR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)C=CC=1B1OC(C)(C)C(C)(C)O1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 306
• Topological Polar Surface Area: 18.5

Additional information on 2-(2,3-Dichloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(2,3-Dichloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2121512-50-1)

2-(2,3-Dichloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by its CAS number 2121512-50-1, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This compound belongs to the class of boronate esters, which are widely recognized for their utility in cross-coupling reactions, particularly in the synthesis of complex organic molecules. The unique structural features of this compound, including its 2,3-dichloro-4-methylphenyl substituent and the highly stable tetramethyl-substituted dioxaborolane core, make it a valuable intermediate in modern synthetic chemistry.

The tetramethyl-substituted dioxaborolane moiety enhances the reactivity and stability of the boronate ester functionality, making it an ideal candidate for various chemical transformations. This compound has been extensively studied for its role in Suzuki-Miyaura cross-coupling reactions, where it serves as a versatile reagent for constructing carbon-carbon bonds. The 2,3-dichloro-4-methylphenyl group introduces additional reactivity and selectivity, allowing for precise control over the synthetic pathway. These properties have made this compound a cornerstone in the development of novel pharmaceuticals and advanced materials.

In recent years, there has been a surge in research focused on the applications of boronate esters in drug discovery and development. The ability to efficiently introduce boron-containing groups into organic molecules has opened up new avenues for therapeutic intervention. For instance, boronate esters have been explored as potential prodrugs or as key structural components in targeted therapies. The Suzuki-Miyaura coupling reaction facilitated by compounds like 2-(2,3-Dichloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been instrumental in synthesizing biologically active molecules with high precision. This reaction is particularly valuable in medicinal chemistry due to its broad substrate scope and excellent functional group tolerance.

The tetramethyl-substituted dioxaborolane core of this compound contributes to its stability under various reaction conditions, making it a reliable reagent for large-scale synthesis. Additionally, the presence of the 2,3-dichloro-4-methylphenyl group allows for further functionalization through nucleophilic aromatic substitution or other palladium-catalyzed reactions. These attributes have positioned this compound as a key building block in the synthesis of complex heterocyclic compounds and natural product analogs. The pharmaceutical industry has leveraged these properties to develop novel compounds with improved pharmacokinetic profiles and enhanced therapeutic efficacy.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-(2,3-Dichloro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2121512-50-1). For example, studies have demonstrated its utility in flow chemistry systems, where controlled reaction conditions lead to higher yields and cleaner products. The integration of continuous flow technology with boronate ester chemistry has opened up new possibilities for industrial-scale production. Moreover, the development of novel catalysts has improved the efficiency of cross-coupling reactions involving this compound. These innovations are driving the adoption of boronate ester-based strategies in drug development pipelines.

The role of this compound extends beyond pharmaceutical applications into materials science. Boronate esters have been explored as precursors for organic electronic materials due to their ability to form stable conjugated systems. The tetramethyl-substituted dioxaborolane core provides rigidity and stability to these materials while maintaining electronic conductivity. Researchers have investigated its potential use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced electronic devices. The Suzuki-Miyaura coupling enabled by this compound has been used to construct complex molecular architectures with tailored electronic properties.

In conclusion,2-(2,3-Dichloro-4-methylphenyl)-4,4,5,5-tetramethyl-1，3，2-dioxaborolane (CAS No 21215125。0。1) represents a pivotal compound in modern synthetic chemistry。 Its unique structural features， including the highly stable tetramethyl-substituted dioxaborolane core and the reactive 2，3-dichloro-4-methylphenyl substituent, make it an indispensable tool for constructing complex organic molecules。 The widespread applications of this compound in pharmaceuticals， materials science， and advanced technologies underscore its significance。 As research continues to uncover new methodologies and applications， compounds like this will remain at the forefront of innovation， driving progress across multiple scientific disciplines。